(3-(2-Chlorophenyl)-5-methylisoxazol-4-YL)-N-(4-(2-pyridylthio)phenyl)formamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-(4-pyridin-2-ylsulfanylphenyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C22H16ClN3O2S/c1-14-20(21(26-28-14)17-6-2-3-7-18(17)23)22(27)25-15-9-11-16(12-10-15)29-19-8-4-5-13-24-19/h2-13H,1H3,(H,25,27)
• InChI Key: HIICQUGIINLZKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=CC=C(C=C3)SC4=CC=CC=N4
• Molecular Formula: C22H16ClN3O2S
• Molecular Weight: 421.9 g/mol
• CAS No.: 1024577-86-3

Description

(3-(2-Chlorophenyl)-5-methylisoxazol-4-YL)-N-(4-(2-pyridylthio)phenyl)formamide is a useful research compound. Its molecular formula is C22H16ClN3O2S and its molecular weight is 421.9. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Studies on the synthesis of heterocyclic compounds, such as pyrazolo[3,4-b]pyridines and pyrazolo[3,4-d]pyrimidines, highlight the importance of these structures in medicinal chemistry and drug design. These compounds often serve as key intermediates in the synthesis of pharmaceuticals with various therapeutic potentials, including anticancer, antimicrobial, and anti-inflammatory activities (Quiroga et al., 1999), (Tominaga et al., 1990).

Molecular Interaction Studies

Research on molecular interactions, such as the study of antagonist compounds with cannabinoid receptors, provides insights into how specific molecular structures interact with biological targets. These studies are crucial for understanding the pharmacodynamics of drugs and developing new therapeutic agents with optimized efficacy and safety profiles (Shim et al., 2002).

Novel Synthetic Methods

The development of novel synthetic methods for heterocyclic compounds is a key area of research in organic chemistry. These methods enable the efficient and selective synthesis of complex molecules, which can be used in various fields, including drug discovery and material science. For instance, the preparation of 3-aryl-4-formylpyrazoles from methyl ketones represents an innovative approach to generating useful building blocks for combinatorial chemistry (Luca et al., 2004).

Isoxazole Derivatives in Immunotherapy

Isoxazole derivatives, such as leflunomide and its metabolites, have been studied for their immunosuppressive properties, particularly in the context of rheumatoid arthritis treatment. These compounds inhibit dihydroorotate dehydrogenase, a key enzyme in the pyrimidine de novo synthesis pathway, affecting immune cell function and providing a potential mechanism for therapeutic intervention in autoimmune diseases (Knecht & Löffler, 1998).